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A Photocleavable Chemically Induced Dimerizer for
Spatiotemporal Protein Control
Executive Summary & Core Directive
TMP-NVOC-Halo (TNH) is a heterobifunctional small molecule belonging to the class of

Chemically Induced Dimerizers (CIDs). Unlike traditional "molecular glues" that permanently

tether two proteins, TNH is engineered with a photolabile 6-nitroveratryloxycarbonyl (NVOC)

linker.

This specific architecture allows for a "Recruit-and-Release" mechanism:

Recruitment (Dark): The molecule bridges an E. coli DHFR (eDHFR)-tagged protein and a

HaloTag-tagged protein.

Release (UV Light): Irradiation (365–405 nm) cleaves the NVOC backbone, instantly

severing the connection and allowing researchers to measure dissociation kinetics, protein

off-rates, or the reversibility of phase separation.
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This guide details the chemical logic, synthesis principles, and validated protocols for deploying

TNH in live-cell imaging.

Mechanistic Principles
The Chemical Architecture
The TNH molecule is a tripartite system designed for modularity. Its efficacy relies on the

orthogonality of its three functional domains:

Domain
Chemical
Moiety

Biological
Target

Binding Type Function

Ligand A
Trimethoprim

(TMP)

eDHFR (L28C

variant often

used)

Non-covalent (

nM)

Reversible

"hook" for the

effector protein.

Linker

NVOC (6-

nitroveratryl-

oxycarbonyl)

N/A (Photolabile

Core)

Covalent

(Cleavable)

The "fuse."

Breaks upon

photon

absorption (

).

Ligand B
Chloroalkane

(Halo-Linker)

HaloTag (DhaA

mutant)

Covalent

(Irreversible)

The "anchor."

Permanently

binds the target

protein.

The "Recruit-and-Release" Logic
Standard optogenetics (e.g., CRY2/CIB1) relies on light to induce binding. TNH operates

inversely or orthogonally. It allows the user to establish a steady-state interaction in the dark

(mimicking a constitutive complex) and then trigger an instantaneous dissociation. This is

critical for measuring cellular kinetics—specifically, how fast a protein leaves a compartment

(e.g., kinetochore, telomere, or condensate) once its tether is cut.
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Figure 1: The operational logic of the TNH system. The molecule acts as a bridge until specific

light exposure triggers irreversible cleavage.

Synthesis & Development Strategy
The development of TNH stems from the need to improve upon slow-diffusing dimerizers (like

Rapamycin) and to introduce "off-switch" capabilities.

Synthesis Logic
The synthesis typically follows a convergent route. The NVOC group is bifunctionalized to

serve as the connector.

Step 1: Functionalization of the NVOC core. 6-nitroveratryl alcohol is converted to a

chloroformate or succinimidyl carbonate to react with amines.

Step 2: Attachment of the HaloTag ligand.[1] A chloroalkane linker with a terminal amine is

reacted with the NVOC core.

Step 3: Attachment of TMP.[1] A TMP derivative (containing a reactive handle, often a

carboxylate or amine) is coupled to the other side of the NVOC scaffold.

Key Design Considerations (E-E-A-T)
Permeability: TNH is designed to be cell-permeable. Unlike larger protein-based optogenetic

tools, TNH diffuses into cells within 5–15 minutes (compared to >20 mins for some larger

dimerizers).
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Stability: The NVOC ester linkage is stable in physiological pH (7.4) in the dark but highly

sensitive to near-UV light.

Toxicity: TMP is an antibiotic targeting bacterial DHFR. It has low affinity for mammalian

DHFR, making it non-toxic to eukaryotic cells at working concentrations (10–20 µM).

Experimental Protocol: Intracellular Release Assay
Objective: To recruit a cytosolic protein (Protein X) to a specific organelle (Mitochondria), then

measure its diffusion rate upon release.

Reagents & Setup
Anchor Construct:Mito-HaloTag (Targeting sequence + HaloTag).

Effector Construct:ProteinX-eDHFR-GFP.

Dimerizer: TNH (dissolved in DMSO, 10 mM stock).[2]

Imaging Media: Phenol-red free DMEM (phenol red absorbs UV/blue light, interfering with

uncaging).

Step-by-Step Methodology
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Step Action Technical Rationale

1. Transfection

Transfect cells (e.g., U2OS or

HeLa) with Anchor and Effector

plasmids (1:1 ratio).

Wait 24h for expression.

Ensure moderate expression

levels to avoid aggregation.

2. TNH Addition

Dilute TNH to 10 µM in culture

media. Incubate cells for 10–

15 mins in the dark.

TNH is hydrophobic; rapid

entry occurs. Dark incubation

prevents premature cleavage.

3. Wash
Wash cells 3x with fresh, dye-

free media.

Removes unbound TNH.

Bound TNH is covalently

locked to the HaloTag anchor.

4. Pre-Bleach Imaging

Image GFP channel. Confirm

Protein X is recruited to

Mitochondria.

Validates the "Recruit" phase.

Cytosol should be depleted of

Protein X.

5. Photo-Cleavage

Expose a Region of Interest

(ROI) or whole cell to 405 nm

laser (10–50% power, 1–2 sec

pulse).

405 nm is sufficient for NVOC

cleavage and less toxic than

365 nm.

6. Time-Lapse

Immediately image GFP

channel at high frame rate

(e.g., 1 fps).

Capture the diffusion of Protein

X away from the mitochondria

back into the cytosol.

Data Analysis: Calculating Off-Rate ( )
To quantify the release, track the fluorescence intensity of the recruited structure (

) and the background cytosol (

).

Fit the normalized decay curve to a single exponential equation:

Where

is the rate constant of release.
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Applications in High-Impact Research
Phase Separation & Condensates
TNH has been instrumental in distinguishing between liquid-liquid phase separation (LLPS)

and solid aggregation.

Experiment: Recruit "scaffold" proteins to form a condensate.

TNH Trigger: Cleave the tether.

Result: If the condensate dissolves immediately, it requires the scaffold for stability. If it

persists, the condensate has established self-sustaining interactions (hysteresis).

Reference: Used to study Nup98 condensates in heterochromatin repair (Caridi et al., 2024).

[3][4][5]

Kinetochore Dynamics
Studying the mechanical forces at the kinetochore requires precise timing. TNH allows

researchers to recruit motor proteins (like CENP-E) to the kinetochore during metaphase and

release them to observe chromosome misalignment velocities.

Reference: Zhang et al. (2017) utilized this to prove the necessity of specific motors for

chromosome congression.
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Figure 2: Workflow logic for two primary applications of TNH: Condensate material property

analysis and motor protein mechanics.

Troubleshooting & Critical Controls
"Leaky" Release:

Symptom:[5][6] Protein X is not recruited efficiently in the dark.

Cause: Ambient light exposure during handling.

Fix: Handle TNH in a room with yellow safety lights or minimal lighting. Wrap tubes in foil.

Incomplete Cleavage:

Symptom:[5][6] Fluorescence does not decay after UV pulse.
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Cause: Insufficient laser power or pH drift (NVOC cleavage is pH sensitive).

Fix: Increase 405 nm power; ensure media is buffered (HEPES) at pH 7.4.

Re-binding:

Note: The TMP moiety released is still active. It can theoretically re-bind eDHFR. However,

without the Halo-anchor, the local concentration drops drastically, shifting the equilibrium

toward the cytosolic state. To prevent re-binding artifacts, one can add excess free TMP

(competitor) after photocleavage, though this is rarely necessary due to the dilution effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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